Cas no 2137626-49-2 (3-Pentanol, 1-amino-5-(dimethylamino)-3-methyl-)
3-Pentanol, 1-amino-5-(dimethylamino)-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- 3-Pentanol, 1-amino-5-(dimethylamino)-3-methyl-
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- Inchi: 1S/C8H20N2O/c1-8(11,4-6-9)5-7-10(2)3/h11H,4-7,9H2,1-3H3
- InChI Key: CLZHJWXWVQGHKI-UHFFFAOYSA-N
- SMILES: C(N)CC(C)(O)CCN(C)C
3-Pentanol, 1-amino-5-(dimethylamino)-3-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-683979-0.05g |
1-amino-5-(dimethylamino)-3-methylpentan-3-ol |
2137626-49-2 | 0.05g |
$851.0 | 2023-03-10 | ||
| Enamine | EN300-683979-0.1g |
1-amino-5-(dimethylamino)-3-methylpentan-3-ol |
2137626-49-2 | 0.1g |
$892.0 | 2023-03-10 | ||
| Enamine | EN300-683979-0.25g |
1-amino-5-(dimethylamino)-3-methylpentan-3-ol |
2137626-49-2 | 0.25g |
$933.0 | 2023-03-10 | ||
| Enamine | EN300-683979-0.5g |
1-amino-5-(dimethylamino)-3-methylpentan-3-ol |
2137626-49-2 | 0.5g |
$974.0 | 2023-03-10 | ||
| Enamine | EN300-683979-1.0g |
1-amino-5-(dimethylamino)-3-methylpentan-3-ol |
2137626-49-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-683979-2.5g |
1-amino-5-(dimethylamino)-3-methylpentan-3-ol |
2137626-49-2 | 2.5g |
$1988.0 | 2023-03-10 | ||
| Enamine | EN300-683979-5.0g |
1-amino-5-(dimethylamino)-3-methylpentan-3-ol |
2137626-49-2 | 5.0g |
$2940.0 | 2023-03-10 | ||
| Enamine | EN300-683979-10.0g |
1-amino-5-(dimethylamino)-3-methylpentan-3-ol |
2137626-49-2 | 10.0g |
$4360.0 | 2023-03-10 |
3-Pentanol, 1-amino-5-(dimethylamino)-3-methyl- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 3-Pentanol, 1-amino-5-(dimethylamino)-3-methyl-
Comprehensive Overview of 3-Pentanol, 1-amino-5-(dimethylamino)-3-methyl- (CAS No. 2137626-49-2)
In the realm of specialty chemicals, 3-Pentanol, 1-amino-5-(dimethylamino)-3-methyl- (CAS No. 2137626-49-2) stands out as a compound of significant interest due to its unique structural properties and potential applications. This molecule, characterized by its amino and dimethylamino functional groups, is a subject of ongoing research in organic synthesis and pharmaceutical development. Its branched-chain alcohol backbone further enhances its versatility, making it a valuable intermediate in the synthesis of complex organic compounds.
The compound's CAS number 2137626-49-2 is a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documents. As the demand for high-purity chemical intermediates grows, 3-Pentanol, 1-amino-5-(dimethylamino)-3-methyl- has garnered attention for its potential role in drug discovery and material science. Recent trends in green chemistry have also highlighted the need for sustainable synthesis routes, prompting investigations into eco-friendly production methods for this compound.
One of the most frequently asked questions in online searches revolves around the synthesis pathway of 3-Pentanol, 1-amino-5-(dimethylamino)-3-methyl-. Researchers are particularly interested in optimizing yield and minimizing byproducts, which aligns with the broader industry focus on process efficiency. Additionally, its solubility and stability under various conditions are common topics of inquiry, as these properties are crucial for its application in formulation development.
The compound's molecular structure lends itself to diverse applications, including its use as a building block in the creation of bioactive molecules. Its amino alcohol functionality is particularly valuable in the design of chiral ligands and catalysts, which are essential in asymmetric synthesis. This has led to increased interest from the pharmaceutical industry, where enantioselective reactions are paramount.
From an analytical chemistry perspective, characterizing 3-Pentanol, 1-amino-5-(dimethylamino)-3-methyl- involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are vital for confirming purity and structural integrity, which are non-negotiable in high-value chemical production. The compound's spectral data is often a point of reference for researchers, making it a staple in chemical databases.
In the context of industrial applications, the scalability of producing 3-Pentanol, 1-amino-5-(dimethylamino)-3-methyl- is a key consideration. Manufacturers are exploring continuous flow chemistry as a means to achieve consistent quality and reduce waste. This approach aligns with the principles of Industry 4.0, where automation and data-driven processes are revolutionizing chemical manufacturing.
The safety profile of 3-Pentanol, 1-amino-5-(dimethylamino)-3-methyl- is another area of focus, with material safety data sheets (MSDS) providing essential guidance on handling and storage. While the compound is not classified as hazardous, adherence to good laboratory practices (GLP) is recommended to ensure safe usage. This is particularly relevant in academic and industrial settings where chemical safety is a top priority.
Looking ahead, the potential for 3-Pentanol, 1-amino-5-(dimethylamino)-3-methyl- to contribute to innovative chemical solutions is vast. Its role in medicinal chemistry, for instance, is being explored through collaborations between academia and industry. As personalized medicine gains traction, the demand for specialized intermediates like this compound is expected to rise, further cementing its importance in the chemical landscape.
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